4-methyl-1,2,5,6-tetrahydro-3,4'-bipyridine dihydrochloride
Overview
Description
4-methyl-1,2,5,6-tetrahydro-3,4’-bipyridine dihydrochloride is a chemical compound with the molecular formula C11H14N2.2ClH. It is a derivative of bipyridine, a class of compounds known for their applications in coordination chemistry and redox reactions. This compound is typically found in a powder form and is used in various scientific research fields due to its unique chemical properties .
Preparation Methods
The synthesis of 4-methyl-1,2,5,6-tetrahydro-3,4’-bipyridine dihydrochloride involves several steps. One common method includes the hydrogenation of bipyridine derivatives under specific conditions. The reaction typically requires a hydrogen source, a catalyst such as palladium on carbon, and a solvent like ethanol. The reaction is carried out under a hydrogen atmosphere at elevated temperatures and pressures to achieve the desired product .
Industrial production methods may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity. The use of continuous flow reactors and advanced purification techniques can enhance the efficiency of the production process .
Chemical Reactions Analysis
4-methyl-1,2,5,6-tetrahydro-3,4’-bipyridine dihydrochloride undergoes various chemical reactions, including:
Oxidation: This compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide, leading to the formation of corresponding oxidized products.
Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.
Substitution: The compound can undergo substitution reactions where functional groups are replaced by other groups under specific conditions.
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield bipyridine N-oxides, while reduction can produce fully saturated bipyridine derivatives .
Scientific Research Applications
4-methyl-1,2,5,6-tetrahydro-3,4’-bipyridine dihydrochloride has a wide range of applications in scientific research:
Chemistry: It is used as a ligand in coordination chemistry, forming complexes with various metal ions.
Industry: It is used in the synthesis of advanced materials and as a precursor for other chemical compounds.
Mechanism of Action
The mechanism of action of 4-methyl-1,2,5,6-tetrahydro-3,4’-bipyridine dihydrochloride involves its interaction with molecular targets such as enzymes and receptors. The compound can bind to metal ions, forming coordination complexes that influence various biochemical pathways. These interactions can modulate the activity of enzymes, alter cellular signaling, and affect the overall biological response .
Comparison with Similar Compounds
4-methyl-1,2,5,6-tetrahydro-3,4’-bipyridine dihydrochloride is compared with other bipyridine derivatives such as:
2,2’-bipyridine: Known for its strong coordination ability with metal ions and its use in redox reactions.
4,4’-bipyridine: Similar to 2,2’-bipyridine but with different spatial orientation, affecting its coordination properties.
1,2,3,6-tetrahydro-2,3-bipyridine: Another derivative with distinct chemical properties and applications.
The uniqueness of 4-methyl-1,2,5,6-tetrahydro-3,4’-bipyridine dihydrochloride lies in its specific substitution pattern and the resulting chemical and biological activities .
Properties
CAS No. |
2445790-77-0 |
|---|---|
Molecular Formula |
C11H16Cl2N2 |
Molecular Weight |
247.2 |
Purity |
95 |
Origin of Product |
United States |
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